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  4. Ethyl (2Z)-2-(1-acetyl-2-oxoindol-3-ylidene)-5-(4-tert-butylphenyl)-7-methyl-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
Ethyl (2Z)-2-(1-acetyl-2-oxoindol-3-ylidene)-5-(4-tert-butylphenyl)-7-methyl-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate Ethyl (2Z)-2-(1-acetyl-2-oxoindol-3-ylidene)-5-(4-tert-butylphenyl)-7-methyl-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
Brand Name: Vulcanchem
CAS No.: 324568-07-2
VCID: VC0406419
InChI: InChI=1S/C30H29N3O5S/c1-7-38-28(37)22-16(2)31-29-33(24(22)18-12-14-19(15-13-18)30(4,5)6)27(36)25(39-29)23-20-10-8-9-11-21(20)32(17(3)34)26(23)35/h8-15,24H,7H2,1-6H3/b25-23-
SMILES: CCOC(=O)C1=C(N=C2N(C1C3=CC=C(C=C3)C(C)(C)C)C(=O)C(=C4C5=CC=CC=C5N(C4=O)C(=O)C)S2)C
Molecular Formula: C30H29N3O5S
Molecular Weight: 543.6g/mol

Ethyl (2Z)-2-(1-acetyl-2-oxoindol-3-ylidene)-5-(4-tert-butylphenyl)-7-methyl-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate

CAS No.: 324568-07-2

Main Products

VCID: VC0406419

Molecular Formula: C30H29N3O5S

Molecular Weight: 543.6g/mol

Ethyl (2Z)-2-(1-acetyl-2-oxoindol-3-ylidene)-5-(4-tert-butylphenyl)-7-methyl-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate - 324568-07-2

CAS No. 324568-07-2
Product Name Ethyl (2Z)-2-(1-acetyl-2-oxoindol-3-ylidene)-5-(4-tert-butylphenyl)-7-methyl-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
Molecular Formula C30H29N3O5S
Molecular Weight 543.6g/mol
IUPAC Name ethyl (2Z)-2-(1-acetyl-2-oxoindol-3-ylidene)-5-(4-tert-butylphenyl)-7-methyl-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
Standard InChI InChI=1S/C30H29N3O5S/c1-7-38-28(37)22-16(2)31-29-33(24(22)18-12-14-19(15-13-18)30(4,5)6)27(36)25(39-29)23-20-10-8-9-11-21(20)32(17(3)34)26(23)35/h8-15,24H,7H2,1-6H3/b25-23-
Standard InChIKey LHQPYVLSNMVZNI-BZZOAKBMSA-N
Isomeric SMILES CCOC(=O)C1=C(N=C2N(C1C3=CC=C(C=C3)C(C)(C)C)C(=O)/C(=C/4\C5=CC=CC=C5N(C4=O)C(=O)C)/S2)C
SMILES CCOC(=O)C1=C(N=C2N(C1C3=CC=C(C=C3)C(C)(C)C)C(=O)C(=C4C5=CC=CC=C5N(C4=O)C(=O)C)S2)C
Canonical SMILES CCOC(=O)C1=C(N=C2N(C1C3=CC=C(C=C3)C(C)(C)C)C(=O)C(=C4C5=CC=CC=C5N(C4=O)C(=O)C)S2)C
PubChem Compound 3118552
Last Modified Nov 11 2021
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